molecular formula C13H10Cl2O3S B8290510 3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride CAS No. 1187966-49-9

3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride

Cat. No. B8290510
CAS RN: 1187966-49-9
M. Wt: 317.2 g/mol
InChI Key: GYOSZNOOKZSAHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride is a useful research compound. Its molecular formula is C13H10Cl2O3S and its molecular weight is 317.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1187966-49-9

Product Name

3-(Benzyloxy)-5-chlorobenzenesulfonyl chloride

Molecular Formula

C13H10Cl2O3S

Molecular Weight

317.2 g/mol

IUPAC Name

3-chloro-5-phenylmethoxybenzenesulfonyl chloride

InChI

InChI=1S/C13H10Cl2O3S/c14-11-6-12(8-13(7-11)19(15,16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2

InChI Key

GYOSZNOOKZSAHO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC(=CC(=C2)Cl)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under N2 atmosphere, 2.23 g 1-benzyloxy-3-bromo-5-chloro-benzene was dissolved in 50 mL dry THF, and the mixture was cooled in an ice bath. Dropwise, 14.84 mL of a 1M solution of isopropyl magnesium chloride-lithium chloride complex was added, and the mixture was stirred at room temperature overnight. After cooling to −40° C., 2.41 mL of sulfuryl chloride was added in one portion (T raised to 10° C.), and the mixture was stirred for 15 minutes at room temperature. After cooling with an ice bath, the mixture was quenched with water and acidified with 1M aqueous HCl. The mixture was extracted with MTBE, and the organic phase was dried over Na2SO4 and evaporated to dryness. The residue was purified by flash chromatography (PA→PA/Et2O 95:5) to yield 1.53 g (62%) of a colorless oil. 1H NMR (400 MHz, CDCl3) δ 5.14 (s, 2H), 7.30 (t, J=2 Hz, 1H), 7.34-7.47 (m, 5H), 7.50 (t, J=2 Hz, 1H), 7.62 (t, J=1.5 Hz, 1H).
Quantity
2.23 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.41 mL
Type
reactant
Reaction Step Three
Yield
62%

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